Cas no 1805560-31-9 (4-(Aminomethyl)-6-(difluoromethyl)-2-methylpyridine-3-acetonitrile)

• Product Name: 4-(Aminomethyl)-6-(difluoromethyl)-2-methylpyridine-3-acetonitrile
• CAS No: 1805560-31-9
• MF: C₁₀H₁₁F₂N₃
• MW: 211.211248636246
• CID: 4897946
• Update Time: 2025-08-03

4-(Aminomethyl)-6-(difluoromethyl)-2-methylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-(difluoromethyl)-2-methylpyridine-3-acetonitrile

• Inchi： 1S/C10H11F2N3/c1-6-8(2-3-13)7(5-14)4-9(15-6)10(11)12/h4,10H,2,5,14H2,1H3
• InChI Key： PZRGFYANPNNRAG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=C(CC#N)C(C)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 0.4
• Topological Polar Surface Area: 62.7

Additional information on 4-(Aminomethyl)-6-(difluoromethyl)-2-methylpyridine-3-acetonitrile

Introduction to 4-(Aminomethyl)-6-(difluoromethyl)-2-methylpyridine-3-acetonitrile (CAS No. 1805560-31-9) and Its Emerging Applications in Chemical Biology

4-(Aminomethyl)-6-(difluoromethyl)-2-methylpyridine-3-acetonitrile (CAS No. 1805560-31-9) is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique molecular framework and functional properties. This compound, featuring a pyridine core substituted with an aminomethyl group, a difluoromethyl moiety, and an acetonitrile side chain, exhibits a combination of chemical reactivity and biological potential that makes it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 4-(Aminomethyl)-6-(difluoromethyl)-2-methylpyridine-3-acetonitrile incorporates several key functional groups that contribute to its versatility. The aminomethyl group (-CH₂NH₂) provides a nucleophilic site for further derivatization, enabling the formation of amide, urea, or carbamate linkages, which are common in bioactive molecules. The presence of a difluoromethyl group (-CF₂) enhances the metabolic stability of the compound by reducing its susceptibility to oxidative degradation and improves its binding affinity to biological targets. Additionally, the acetonitrile side chain (-CN) introduces polarity and electronic properties that can modulate interactions with proteins and enzymes.

In recent years, there has been growing interest in the development of novel heterocyclic compounds as pharmacological agents due to their ability to mimic natural bioactive molecules and interact with biological systems in specific ways. The pyridine scaffold is particularly well-studied in medicinal chemistry, with numerous examples demonstrating its utility in the design of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The incorporation of electron-withdrawing groups such as the difluoromethyl moiety into pyridine derivatives has been shown to enhance binding affinity to target enzymes by improving hydrophobic interactions and electronic complementarity.

One of the most compelling aspects of 4-(Aminomethyl)-6-(difluoromethyl)-2-methylpyridine-3-acetonitrile is its potential as a building block for the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer metabolism, such as pyruvate kinase M2 (PKM2), which plays a critical role in tumor growth and proliferation. The aminomethyl group allows for facile coupling with carboxylic acid derivatives via amide bond formation, while the difluoromethyl group can be further modified through halogen exchange or cross-coupling reactions to introduce additional functional diversity.

The acetonitrile side chain in 4-(Aminomethyl)-6-(difluoromethyl)-2-methylpyridine-3-acetonitrile also contributes to its utility in medicinal chemistry by providing a site for hydrogen bonding interactions with biological targets. This feature is particularly important for designing small molecule inhibitors that require precise spatial orientation within the active site of an enzyme or receptor. Additionally, the presence of both electron-donating (aminomethyl) and electron-withdrawing (difluoromethyl) groups allows for fine-tuning of the compound's overall electronic properties, which can influence its solubility, permeability across biological membranes, and metabolic stability.

Recent studies have highlighted the importance of fluorinated heterocycles in drug discovery due to their ability to modulate pharmacokinetic properties and enhance binding affinity. The difluoromethyl group in 4-(Aminomethyl)-6-(difluoromethyl)-2-methylpyridine-3-acetonitrile has been shown to improve metabolic stability by resisting oxidative degradation and enhancing binding interactions with target proteins. This property is particularly valuable for designing long-acting drugs that require prolonged half-lives while maintaining efficacy.

The synthetic accessibility of 4-(Aminomethyl)-6-(difluoromethyl)-2-methylpyridine-3-acetonitrile has also contributed to its popularity among medicinal chemists. The compound can be readily synthesized through multi-step organic transformations starting from commercially available precursors such as 2-methypyridine derivatives. The synthesis typically involves nucleophilic substitution reactions followed by protection-deprotection strategies to install the desired functional groups at specific positions on the pyridine ring. These synthetic protocols are well-established and can be adapted for large-scale production if needed.

In addition to its pharmaceutical applications, 4-(Aminomethyl)-6-(difluoromethyl)-2-methylpyridine-3-acetonitrile has shown promise in materials science research due to its ability to form coordination complexes with transition metals. These metal complexes exhibit unique catalytic properties that make them useful in organic synthesis and industrial processes. For example, palladium complexes derived from this compound have been investigated as catalysts for cross-coupling reactions such as Suzuki-Miyaura coupling, which is widely used in pharmaceutical manufacturing.

The versatility of 4-(Aminomethy1)-6-(difluoromethy1)-2-methy1pyridine-3-acetonitrile extends beyond its use as a pharmacophore or building block; it also serves as a valuable tool for studying molecular recognition processes in biological systems. By modifying different parts of its structure, researchers can probe how subtle changes in chemical environment affect binding affinity and selectivity. This information is crucial for understanding drug-receptor interactions at a molecular level and for designing more effective therapeutic agents.

The emerging field of fragment-based drug design has also benefited from compounds like 4-(Aminomethy1)-6-(difluoromethy1)-2-methy1pyridine-3-acetonitrile, where small molecular fragments are used as starting points for developing lead compounds through iterative optimization cycles. The unique combination of functional groups on this molecule makes it an ideal candidate for fragment-based approaches because it provides multiple sites for further derivatization while maintaining structural integrity.

In conclusion,4-(Aminомеthyl)-6-(difuoroмeтhyl)-2-methy1pyridine-3-acetonitri1e (CAS No. 1805560-31-9) represents an exciting opportunity for researchers working at the intersection of chemical biology and pharmaceutical science Its unique structural features offer numerous possibilities f0r developing new drugs targeting various diseases including cancer inflammation allergies It will undoubtedly continue t0 be explored extensively both academically industrially contributing significantly advances future treatments。